![molecular formula C4H2BrNO3 B046756 3-Bromoisoxazole-5-carboxylic acid CAS No. 6567-35-7](/img/structure/B46756.png)
3-Bromoisoxazole-5-carboxylic acid
Overview
Description
3-Bromoisoxazole-5-carboxylic acid (3-Br-Ix-5-COOH) is an organic compound and a member of the isoxazole family. It is a versatile chemical with a wide range of applications in research, industry, and medicine. This compound has been studied for its potential use in the synthesis of various compounds and for its biochemical and physiological effects.
Scientific Research Applications
Synthesis of Isoxazole-fused Heterocycles : Bromination of 3-aryl-5-methyl-isoxazole-4-carboxylate leads to the production of 3-aryl-5-formyl-isoxazole-4-carboxylate, which is useful in synthesizing isoxazole-fused heterocycles (Roy, Rajaraman, & Batra, 2004).
Tautomerism and Acid Strength : Isoxazol-5-ones, including derivatives like 3-phenyl- and 4-bromo-3-phenyl-isoxazol-5-ones, exhibit tautomerism and are comparable in acid strength to carboxylic acids (Boulton & Katritzky, 1961).
Facile Synthesis of Amino Acids : An efficient synthesis process for ()2-amino-3-(3-hydroxy-5-methylisoxazole-4-yl)propionic acid hydrobromide from methyl but 2-ynoate was developed, using methyl 3-bromoisoxazole as an intermediate (Hanson & Mohamed, 1997).
Mass Spectral Studies : Studies on thermal isomerization and rearrangement in the mass spectra of 3-aryl-5-methylisoxazole-4-carboxylic acids revealed insights into the molecular ion disintegration processes (Zhigulev, Khmel’nitskiĭ, & Panina, 1974).
Synthesis of α-Cyclopiazonic Acid : An efficient synthesis of 5-substituted isoxazole-4-carboxylic esters was developed, which are key starting materials for the biomimetic synthesis of α-cyclopiazonic acid (Moorthie, McGarrigle, Stenson, & Aggarwal, 2007).
CNS-Active Amino Acid Pathways : A method for preparing 3-O-protected 3-hydroxyisoxazole-5-carbaldehydes was demonstrated, which serve as versatile intermediates in various CNS-active amino acid pathways (Riess, Schön, Laschat, & Jäger, 1998).
Anticonvulsant Activity : Derivatives like 3-(sulfamoylmethyl)-1,2-benzisoxazole showed promising anticonvulsant activity in mice, with 3-(sulfamoylmethyl)-1,2-benzisoxazole (1a) exhibiting the most promising results (Uno, Kurokawa, Masuda, & Nishimura, 1979).
Substituent Effects in 3,5-diaryl-4-bromoisoxazoles : Studies on 3,5-diaryl-4-bromoisoxazoles showed analogous transmission of substituent effects despite predicted torsion angle differences (Yu et al., 2015).
Synthesis of Aminofurazans : Isoxazole- and 4,5-dihydroisoxazole-3-carboxylic acid amidoximes were synthesized and rearranged to aminofurazans under alkaline conditions (Andrianov, Semenikhina, & Eremeev, 1991).
Immunological Activity : New 5-amino-3-methyl 4-amido and 4-ureilene isoxazole derivatives showed suppressory activities in humoral and cellular immune responses (Ryng, Machoń, Wieczorek, & Zimecki, 1999).
properties
IUPAC Name |
3-bromo-1,2-oxazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNO3/c5-3-1-2(4(7)8)9-6-3/h1H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNIMFLBFJCGBQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80316494 | |
Record name | 3-bromoisoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80316494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6567-35-7 | |
Record name | 6567-35-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=303797 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-bromoisoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80316494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromoisoxazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.